Cas no 91110-68-8 (Benzene, 1-bromo-4-[(phenylsulfonyl)methyl]-)

• Product Name: Benzene, 1-bromo-4-[(phenylsulfonyl)methyl]-
• CAS No: 91110-68-8
• MF: C₁₃H₁₁BrO₂S
• MW: 311.194241762161
• CID: 788084
• PubChem ID: 11220639
• Update Time: 2025-04-23

Benzene, 1-bromo-4-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-[(phenylsulfonyl)methyl]-
• 1-Bromo-4-[(phenylsulfonyl)methyl]benzene
• AKOS027282694
• SCHEMBL3668383
• 1-Bromo-4-((phenylsulfonyl)methyl)benzene
• 91110-68-8
• 1-(benzenesulfonylmethyl)-4-bromobenzene
• DTXSID80459234
• 1-Bromo-4-[(phenylsulphonyl)methyl]benzene
• MFCD11840284
• FS-6522
• SBB054228

• MDL： MFCD11840284
• Inchi： 1S/C13H11BrO2S/c14-12-8-6-11(7-9-12)10-17(15,16)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： IYYBPFPURCUQAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 309.96631g/mol
• Monoisotopic Mass: 309.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Benzene, 1-bromo-4-[(phenylsulfonyl)methyl]-

Comprehensive Overview of Benzene, 1-bromo-4-[(phenylsulfonyl)methyl]- (CAS No. 91110-68-8)

Benzene, 1-bromo-4-[(phenylsulfonyl)methyl]- (CAS No. 91110-68-8) is an organosulfur compound with significant applications in organic synthesis and pharmaceutical research. This compound, often referred to as a brominated benzene derivative, is characterized by its unique molecular structure, which includes a phenylsulfonylmethyl group attached to a brominated benzene ring. Its chemical properties make it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular formula is C₁₃H₁₁BrO₂S, and it has a molecular weight of 311.19 g/mol. The presence of both bromine and sulfonyl functional groups contributes to its reactivity, enabling it to participate in various chemical reactions such as nucleophilic substitutions and cross-coupling reactions. Researchers often utilize this compound in the development of pharmaceutical intermediates and specialty chemicals.

One of the key applications of Benzene, 1-bromo-4-[(phenylsulfonyl)methyl]- is in the field of drug discovery. Its structural features allow it to act as a building block for the synthesis of biologically active molecules. For instance, it has been used in the preparation of sulfonamide-based drugs, which are known for their antimicrobial and anti-inflammatory properties. The compound's versatility also extends to material science, where it is employed in the production of advanced polymers and coatings.

In recent years, the demand for specialty chemicals like Benzene, 1-bromo-4-[(phenylsulfonyl)methyl]- has surged due to advancements in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to produce such compounds, minimizing waste and reducing environmental impact. This aligns with the growing trend of sustainable chemical manufacturing, a topic of high interest among industry professionals and academic researchers.

The compound's safety profile and handling precautions are also critical considerations. While it is not classified as a hazardous material, proper storage and handling are essential to ensure safety in laboratory and industrial settings. It is recommended to store the compound in a cool, dry place, away from direct sunlight and incompatible substances.

From a market perspective, Benzene, 1-bromo-4-[(phenylsulfonyl)methyl]- is supplied by several chemical manufacturers and distributors worldwide. Its price and availability may vary depending on factors such as purity, quantity, and geographical location. Companies specializing in fine chemicals and custom synthesis often provide tailored solutions to meet specific research and industrial needs.

In summary, Benzene, 1-bromo-4-[(phenylsulfonyl)methyl]- (CAS No. 91110-68-8) is a versatile and valuable compound in the fields of organic chemistry, pharmaceutical research, and material science. Its unique properties and wide-ranging applications make it a subject of ongoing interest for scientists and industry professionals. As the demand for specialty chemicals continues to grow, this compound is likely to remain a key player in the development of innovative solutions across multiple industries.